Cas no 1805879-86-0 (Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate)

• Product Name: Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate
• CAS No: 1805879-86-0
• MF: C₁₂H₁₃ClO₃S
• MW: 272.747821569443
• CID: 4795056
• Update Time: 2025-06-08

Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate

• Inchi： 1S/C12H13ClO3S/c1-3-16-12(15)8-4-5-10(17)9(6-8)11(14)7(2)13/h4-7,17H,3H2,1-2H3
• InChI Key： ILLWLYJJTBMKJD-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C(=CC=C(C(=O)OCC)C=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3
• Topological Polar Surface Area: 44.4

Additional information on Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate

Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate (CAS No. 1805879-86-0): A Comprehensive Overview

Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate, identified by its CAS number 1805879-86-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a benzoate moiety linked to a mercapto group and an acylated side chain, has garnered attention for its potential applications in drug development and synthetic chemistry. The unique structural features of Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate make it a versatile intermediate for the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The benzoate group in this compound contributes to its stability and reactivity, making it a valuable building block for the construction of pharmacophores. Additionally, the presence of a mercapto group provides a nucleophilic site that can be exploited in various chemical transformations. These properties have been leveraged in recent research to develop novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate enzyme activity. Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate has been explored as a precursor in the synthesis of inhibitors for enzymes involved in inflammatory and metabolic diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases, which are key players in cellular signaling pathways associated with these conditions.

The acylated side chain in Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate also contributes to its chemical diversity, allowing for further functionalization through various synthetic strategies. This flexibility has been utilized to create libraries of compounds for high-throughput screening, enabling researchers to identify lead structures with desired pharmacological properties. The compound's compatibility with modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions, further enhances its utility as a synthetic intermediate.

One notable application of Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate is in the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials with applications ranging from gas storage to catalysis. The benzoate and mercapto groups in this compound can act as ligands, coordinating with metal ions to form stable and well-defined structures. Recent research has demonstrated the use of Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate-based ligands in the construction of MOFs with tailored porosity and surface properties, opening up new possibilities for their use in various industrial processes.

The pharmaceutical industry has also shown interest in Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate due to its potential as a starting material for drug candidates. The compound's ability to undergo multiple transformations allows for the introduction of diverse functional groups, which can be fine-tuned to optimize pharmacokinetic and pharmacodynamic properties. For example, modifications at the acylated side chain have been investigated for their impact on solubility and bioavailability, crucial factors in drug design.

Advances in computational chemistry have further enhanced the understanding of Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate's reactivity and potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validations, ensuring that theoretical predictions align with real-world observations.

The environmental impact of Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate has also been considered in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with the broader goal of sustainable chemistry, which aims to make chemical processes more environmentally friendly without compromising efficiency or yield.

In conclusion, Ethyl 3-(2-chloropropanoyl)-4-mercaptobenzoate (CAS No. 1805879-86-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to the construction of advanced materials like MOFs. As research continues to uncover new uses for this compound, it is likely to remain a valuable asset in both academic and industrial settings.